N-{4-[(diethylamino)carbonyl]phenyl}isonicotinamide

• IUPAC Name: N-[4-(diethylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-3-20(4-2)17(22)14-5-7-15(8-6-14)19-16(21)13-9-11-18-12-10-13/h5-12H,3-4H2,1-2H3,(H,19,21)
• InChI Key: RTXQUDPUAIXPMC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

“N-{4-[(diethylamino)carbonyl]phenyl}isonicotinamide” is a complex organic compound. It likely contains a carbonyl group (C=O) and an isonicotinamide group, which is a derivative of pyridine. The presence of a diethylamino group suggests that this compound may have basic properties.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, compounds with similar structures are often synthesized through nucleophilic addition reactions involving carbonyl compounds and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as melting point, boiling point, solubility, and reactivity can be predicted based on the types of functional groups present in the molecule.

Scientific Research Applications

Lymphatic Mapping and Sentinel Lymph Node Biopsy

Patent Blue Violet has been widely used in medicine for lymphatic mapping and sentinel lymph node biopsy. Surgeons inject it near the tumor site, and it selectively accumulates in the lymphatic system. By tracking its movement, they can identify the sentinel lymph node—the first node to receive drainage from the tumor. .

Synthesis of Coumarin Derivatives

Researchers have used Patent Blue Violet as a precursor in the synthesis of coumarin derivatives. Coumarins exhibit diverse biological activities, including anticoagulant, anti-inflammatory, and anticancer effects. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a catalyst, it might facilitate a reaction by lowering the activation energy.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.